Cas no 1249729-33-6 (1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one)

• Product Name: 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one
• CAS No: 1249729-33-6
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5693611
• PubChem ID: 62378845
• Update Time: 2025-06-14

1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluoro-2-hydroxyphenyl)butan-1-one
• AKOS011665251
• EN300-1276801
• 1249729-33-6
• CS-0297011
• 1-Butanone, 1-(3,5-difluoro-2-hydroxyphenyl)-
• 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one

• Inchi： 1S/C10H10F2O2/c1-2-3-9(13)7-4-6(11)5-8(12)10(7)14/h4-5,14H,2-3H2,1H3
• InChI Key： TXBNQIXKCLSBIB-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C(CCC)=O)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 256.3±35.0 °C(Predicted)
• pka: 6.66±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one

Comprehensive Overview of 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one (CAS No. 1249729-33-6)

1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one (CAS No. 1249729-33-6) is a fluorinated aromatic ketone derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a hydroxyphenyl core with difluoro substitutions, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₀F₂O₂, highlights its potential for applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated organic compounds like 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one has surged, driven by their enhanced bioavailability and metabolic stability. Researchers frequently search for "fluorinated ketone synthesis" or "difluorophenol derivatives uses," reflecting the compound's relevance in modern medicinal chemistry. Its hydroxyl and ketone functional groups enable diverse chemical modifications, making it a valuable building block for tailored molecular designs.

The compound's CAS No. 1249729-33-6 is often referenced in patents and academic journals exploring "small molecule drug candidates" and "green chemistry approaches." A notable application includes its role in synthesizing biologically active molecules with potential anti-inflammatory properties. This aligns with current trends in "targeted drug delivery" and "sustainable pharmaceutical manufacturing," topics frequently queried in scientific databases.

From a technical perspective, 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one exhibits moderate solubility in polar organic solvents, a trait critical for its utility in high-throughput screening assays. Its stability under ambient conditions further enhances its practicality in industrial-scale production. Discussions around "scalable synthesis of fluorinated intermediates" often highlight this compound as a case study for optimizing yield and purity.

Environmental and regulatory considerations also play a role in its adoption. Unlike some halogenated compounds, 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one is not classified as a hazardous material, aligning with the industry's shift toward "safer chemical alternatives." This aspect is increasingly searched alongside terms like "EPA-compliant intermediates" and "non-toxic fluorochemicals."

In conclusion, 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one (CAS No. 1249729-33-6) represents a pivotal compound at the intersection of innovation and sustainability. Its multifaceted applications—from drug development to material science—underscore its importance in contemporary research. As interest grows in "precision synthesis" and "functionalized aromatics," this compound is poised to remain a focal point in scientific and industrial advancements.